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Compound of Interest

Compound Name: Methyl 3-bromopropanoate

Cat. No.: B147280

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the structural and physical properties
of methyl 3-bromopropanoate, a key reagent in various synthetic organic chemistry
applications, including the synthesis of pharmaceuticals and other bioactive molecules.

Chemical Structure

Methyl 3-bromopropanoate is the methyl ester of 3-bromopropanoic acid. Its structure
consists of a three-carbon propanoate chain with a bromine atom at the C3 position and a
methyl ester group.

The chemical formula for methyl 3-bromopropanoate is CaH7BrO2.[1][2][3][4] The structure
can be represented in several ways, including its SMILES and InChl strings, which are useful
for computational chemistry applications.

e SMILES: COC(=0)CCBr[1][4]
e InChl: INChI=1S/C4H7Br0O2/c1-7-4(6)2-3-5/h2-3H2,1H3[1]
A 2D representation of the molecular structure is provided in the diagram below.

Figure 1: 2D Structural Diagram of Methyl 3-bromopropanoate.
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Physicochemical Properties

The molecular weight is a fundamental property for stoichiometric calculations in chemical
reactions. The table below summarizes the key quantitative data for methyl 3-

bromopropanoate.
Property Value
Molecular Weight 167.00 g/mol [1][2][4][5]
Molecular Formula CaH7BrO2[1][2][3]1[4]
CAS Number 3395-91-3[2][3][4][5]

Methodological Considerations

The determination of the molecular weight of a compound like methyl 3-bromopropanoate is
typically achieved through mass spectrometry. This technique ionizes the molecule and
separates the ions based on their mass-to-charge ratio, providing a precise measurement of
the molecular mass. The structural formula is confirmed using techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy (*H and *3C NMR) and Infrared (IR) spectroscopy,
which provide information about the connectivity of atoms and the functional groups present in
the molecule.

Due to the standardized and widely understood nature of these analytical techniques, detailed
experimental protocols are not provided in this summary. For specific applications, researchers
should refer to established protocols and instrument-specific operating procedures.

Disclaimer: This document is intended for informational purposes for a technical audience. It is
not a substitute for a comprehensive safety data sheet (SDS) or detailed experimental
protocols. Always consult the relevant safety and handling information before working with this
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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